Cas no 2241140-59-8 ({4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine)

• Product Name: {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine
• CAS No: 2241140-59-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD31667754
• CID: 5669281
• PubChem ID: 138039837
• Update Time: 2025-10-28

{4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-ethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine
• 1-[(1r,4s)-4-ethyl-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
• EN300-6478867
• EN300-26979200
• 2241140-59-8
• {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine

• MDL： MFCD31667754
• Inchi： 1S/C8H15NO/c1-2-7-3-8(4-7,5-9)10-6-7/h2-6,9H2,1H3
• InChI Key： TVZCMRAQKHFNRF-UHFFFAOYSA-N
• SMILES： O1CC2(CC)CC1(CN)C2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine

Chemical Profile of {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine (CAS No. 2241140-59-8)

{4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2241140-59-8, belongs to the class of bicyclic amines, which are known for their diverse applications in medicinal chemistry. The presence of both an ethyl group and an oxabicyclo structure makes this molecule particularly intriguing for researchers exploring novel pharmacophores.

The chemical structure of {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine consists of a six-membered oxygen-containing heterocycle fused with a seven-membered bicyclic system, incorporating an ethyl substituent at the fourth position. This arrangement contributes to the compound's rigidity and potential for specific interactions with biological targets. The oxabicyclo moiety is particularly noteworthy, as it has been shown to enhance binding affinity in various drug candidates by providing a stable scaffold that can mimic natural bioactive molecules.

In recent years, there has been a growing interest in developing new therapeutic agents based on bicyclic structures due to their ability to exhibit high selectivity and potency. Studies have demonstrated that compounds containing oxabicyclo rings can interact with enzymes and receptors in unique ways, potentially leading to the discovery of novel treatments for a range of diseases. {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine, with its distinctive architecture, represents a promising candidate for further investigation in this area.

One of the most compelling aspects of {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine is its potential as a building block for more complex drug molecules. Researchers have leveraged similar scaffolds to develop inhibitors targeting various therapeutic pathways, including those involved in inflammation, cancer, and neurodegenerative disorders. The compound's ability to serve as a precursor for derivative synthesis makes it valuable for medicinal chemists seeking to explore new chemical spaces.

The synthesis of {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine presents both challenges and opportunities for chemists. The construction of the oxabicyclo ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalysis, have made it possible to access complex cyclic structures more efficiently than ever before. These techniques have been instrumental in optimizing the synthesis of this compound and may pave the way for its large-scale production.

From a biological perspective, {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine has shown promise in preclinical studies as a potential modulator of enzyme activity. Its unique structural features suggest that it may interact with targets that are difficult to address with traditional small-molecule drugs. For instance, studies have indicated that compounds with similar bicyclic cores can inhibit enzymes involved in metabolic pathways relevant to metabolic disorders and infectious diseases.

The development of computational tools has further enhanced the study of {4-ethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine by allowing researchers to predict its biological activity and optimize its properties before conducting expensive wet-lab experiments. Molecular modeling techniques have been used to explore how this compound might bind to specific proteins and nucleic acids, providing insights into its mechanism of action and potential side effects.

As research continues to uncover new applications for {4-ethyl}-2{oxa-bicyclo[3}.[3].[0]heptane}-N-methylethylamine (CAS No: 2241140{59}{8}), its significance in pharmaceutical chemistry is likely to grow{ }. The compound's unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs{ }. By leveraging advances in synthetic chemistry and computational biology{ }, researchers hope to unlock the full potential of this promising molecule{ }